14-(5-Methoxy-1H-indol-2-YL)tetradecan-1-OL

• CAS No.: 651331-41-8
• Molecular Formula: C23H37NO2
• Molecular Weight: 359.5 g/mol
• IUPAC Name: 14-(5-methoxy-1H-indol-2-yl)tetradecan-1-ol
• InChI: InChI=1S/C23H37NO2/c1-26-22-15-16-23-20(19-22)18-21(24-23)14-12-10-8-6-4-2-3-5-7-9-11-13-17-25/h15-16,18-19,24-25H,2-14,17H2,1H3
• InChI Key: DHSRDEJOGSJADD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC(=C2)CCCCCCCCCCCCCCO

Description

14-(5-Methoxy-1H-indol-2-YL)tetradecan-1-OL is a useful research compound. Its molecular formula is C23H37NO2 and its molecular weight is 359.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1M THF solution of TBAF (5.1 mL, 5.11 mmol, 15 eq) and tert-butyl {2-[16-(tert-butyl-dimethylsilanoxy)-hexadecynyl]-4-methoxyp henyl}-carbamate (195 mg, 0.34 mmol, 1 eq) was refluxed for 24 hours. After removing THF, the residue was diluted with 50 mL of water, and extracted three times with AcOEt (50 mL). The extract was washed with aqueous solution of sodium chloride, dried over magnesium sulfate, and concentrated. The resulting concentrate was subjected to silica gel flush chromatography (eluate: hexane-AcOEt=70-30) to give white solid of the title compound (79.1 mg, yield 81%).